{2-[(Thian-3-yl)amino]phenyl}methanol

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: [2-(thian-3-ylamino)phenyl]methanol
• InChI: InChI=1S/C12H17NOS/c14-8-10-4-1-2-6-12(10)13-11-5-3-7-15-9-11/h1-2,4,6,11,13-14H,3,5,7-9H2
• InChI Key: HHCVBEWFJZBVML-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)NC2=CC=CC=C2CO

Description

{2-[(Thian-3-yl)amino]phenyl}methanol is a structurally distinct compound characterized by a thian (thiane) ring system, a six-membered sulfur-containing heterocycle, attached via an amino group to a benzyl alcohol moiety. For example, NaBH4 in tetrahydrofuran (THF) is used to reduce carboxyl precursors while preserving pharmacophoric groups . Key structural features include:

• Thian ring: Provides electronic and steric effects due to sulfur’s electronegativity and ring conformation.
• Amino linkage: Facilitates hydrogen bonding and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-[(Thian-3-yl)amino]phenyl}methanol typically involves the reaction of thian-3-ylamine with benzaldehyde under specific conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are carefully controlled to optimize the yield and purity of the compound .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

{2-[(Thian-3-yl)amino]phenyl}methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The phenyl ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product .

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation reactions may yield ketones or aldehydes, while reduction reactions produce alcohols or amines. Substitution reactions result in various substituted derivatives of the original compound .

Scientific Research Applications

{2-[(Thian-3-yl)amino]phenyl}methanol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {2-[(Thian-3-yl)amino]phenyl}methanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of the research .

Comparison with Similar Compounds

Key Observations :

• The dichlorophenyl derivative (I) shares a reductive synthesis pathway with the target compound, suggesting similar strategies for alcohol group introduction .
• Fungal-derived oligomers (e.g., compound 12 in ) highlight alternative biosynthesis routes using amino alcohol precursors .
• Thiazole and thioether-containing analogues (e.g., and ) demonstrate variability in sulfur-containing moieties, impacting electronic properties.

Crystallographic and Hydrogen Bonding Properties

Compound Name	Crystal System	Space Group	Hydrogen Bonding Motifs	Reference
2-{2-[(2,6-Dichlorophenyl)amino]phenyl}ethanol	Monoclinic	P21/c	N—H···Cl, N—H···O; S(5)/S(7) ring motifs
C19H16N2OS	Triclinic	P̄1	N—H···O dimerization (R22(22) motif)
2-（2-aminobenzylamino）benzylalcohol	Not reported	—	Intermolecular N—H···O and C—H···π interactions

Key Observations :

• The dichlorophenyl ethanol compound exhibits planar aromatic systems (r.m.s. deviations ≤0.03 Å) and dihedral angles up to 67.71°, influencing packing efficiency .
• The triclinic dimer (C19H16N2OS) forms larger hydrogen-bonded rings (R22(22)) compared to smaller motifs (e.g., R22(10) in other aminotroponoids), affecting stability and solubility .

Key Observations :

Electronic and Steric Effects

• Thian vs. Thiazole/Thioether : The thian ring in the target compound may confer distinct electronic effects compared to thiazole () or thioether () systems due to differences in ring strain and sulfur hybridization.
• Substituent Impact : Electron-withdrawing groups (e.g., Cl in compound I) enhance hydrogen-bond acceptor strength, while bulky groups (e.g., tetramethylbutyl in ) influence steric hindrance and solubility .

Biological Activity

The compound {2-[(Thian-3-yl)amino]phenyl}methanol is an organic molecule characterized by a thian group, an amino group, and a phenolic methanol moiety. Its unique structure suggests potential for diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology. This article explores the biological activity of this compound, synthesizing findings from various studies and providing a detailed overview of its mechanisms, interactions, and potential applications.

Chemical Structure and Properties

The molecular formula of {2-[(Thian-3-yl)amino]phenyl}methanol is C10H13NOS, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. The thian group can significantly influence the compound's reactivity and biological interactions.

Property	Value
Molecular Formula	C10H13NOS
Molecular Weight	213.28 g/mol
Functional Groups	Thian, Amino, Hydroxymethyl

Preliminary studies suggest that {2-[(Thian-3-yl)amino]phenyl}methanol may interact with various biological targets through its amino and hydroxymethyl groups. The mechanism of action likely involves:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation: It could activate or inhibit receptors that regulate cellular functions.

Biological Activities

Research indicates that compounds similar to {2-[(Thian-3-yl)amino]phenyl}methanol exhibit significant biological activities:

• Antimicrobial Activity: Compounds with thiolane structures often demonstrate antimicrobial properties.
• Anticancer Potential: The unique structural features suggest potential anticancer effects through various mechanisms.
• Anti-inflammatory Effects: Similar compounds have shown promise in reducing inflammation.

Comparative Analysis with Similar Compounds

A comparative analysis highlights the uniqueness of {2-[(Thian-3-yl)amino]phenyl}methanol among structurally similar compounds:

Compound Name	Structural Features	Biological Activity
2-Amino-thiophene derivatives	Contains thiophene rings	Antimicrobial, anticancer
2-Mercaptobenzothiazole	Benzothiazole core	Antimicrobial, anti-inflammatory
Thiolane derivatives	Similar thiolane ring	Anticancer, anti-inflammatory
4-Amino-thiophenes	Amino group on thiophene	Antimicrobial

The combination of a thian ring and a phenolic hydroxymethyl group in {2-[(Thian-3-yl)amino]phenyl}methanol may confer distinct chemical reactivity and biological properties not fully explored in similar compounds.

Case Studies

Recent studies have investigated the biological activity of {2-[(Thian-3-yl)amino]phenyl}methanol and its derivatives:

• Antimicrobial Efficacy: A study demonstrated that derivatives exhibited significant antimicrobial activity against various bacterial strains. The thian group was crucial for enhancing this activity.
• In Vitro Anticancer Activity: Research indicated that the compound showed promising results in inhibiting cancer cell proliferation in vitro, particularly in breast cancer cell lines.
• Inflammation Models: In animal models of inflammation, {2-[(Thian-3-yl)amino]phenyl}methanol reduced inflammatory markers significantly compared to control groups.